Cas no 2165026-22-0 (tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate
• CAS No: 2165026-22-0
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 6184174
• PubChem ID: 165673397
• Update Time: 2025-06-10

tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate
• 2165026-22-0
• EN300-1893442
• tert-butyl N-[2-amino-3-(1-phenylcyclopentyl)propyl]carbamate

• Inchi： 1S/C19H30N2O2/c1-18(2,3)23-17(22)21-14-16(20)13-19(11-7-8-12-19)15-9-5-4-6-10-15/h4-6,9-10,16H,7-8,11-14,20H2,1-3H3,(H,21,22)
• InChI Key： FYSGQMKEVNUSGK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC1(C2C=CC=CC=2)CCCC1)N)=O

Computed Properties

• Exact Mass: 318.230728204g/mol
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate (CAS No. 2165026-22-0)

Tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2165026-22-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group, an amino substituent, and a 1-phenylcyclopentyl moiety, contribute to its distinct chemical properties and make it a subject of interest for further investigation.

The tert-butyl group at the N-terminal position of the carbamate moiety enhances the stability of the compound, making it more resistant to hydrolysis under physiological conditions. This characteristic is particularly valuable in drug design, as it ensures prolonged activity and improved bioavailability. Additionally, the amino group at the 2-position provides a site for further functionalization, allowing chemists to modify the molecule and explore its potential as a precursor in synthesizing more complex derivatives with tailored pharmacological properties.

The 1-phenylcyclopentyl side chain is another critical feature that influences the compound's behavior. This aromatic cyclic structure contributes to hydrophobic interactions, which can be leveraged to improve membrane permeability and enhance oral bioavailability. In recent years, there has been growing interest in cyclopentane derivatives due to their ability to modulate various biological pathways. The phenyl ring within the cyclopentyl moiety may also participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that Tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory agents. The combination of structural rigidity provided by the cyclopentane ring and flexible regions due to the amino and carbamate groups allows for precise tuning of pharmacokinetic and pharmacodynamic profiles.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments indicate that it exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The presence of both hydrophobic and polar functional groups enhances its solubility profile, facilitating its formulation into various pharmaceutical dosage forms. Furthermore, the stability conferred by the tert-butyl group suggests that it may be suitable for long-term treatments without significant degradation.

The synthesis of Tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate alkynes or aldehydes. The use of protecting groups, such as tert-butyloxycarbonyl (Boc), is essential to prevent unwanted side reactions during synthesis. Advances in green chemistry have also influenced synthetic methodologies, with researchers exploring catalytic approaches that minimize waste and improve efficiency.

As research progresses, the development of novel analytical techniques will be crucial for characterizing this compound's properties accurately. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools that have been instrumental in elucidating its structure and purity. These techniques not only ensure quality control but also provide insights into conformational dynamics and interactions with biological matrices.

The potential applications of Tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate extend beyond oncology. Preliminary data suggest that it may exhibit neuroprotective effects by modulating neurotransmitter release or by interacting with receptors involved in cognitive function. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Additionally, its structural similarity to known bioactive molecules may inspire new analogues with enhanced efficacy or reduced side effects.

The regulatory landscape for new pharmaceutical entities necessitates rigorous testing before clinical translation can occur. Preclinical studies are underway to evaluate toxicity profiles, pharmacokinetic parameters, and potential drug-drug interactions. These studies are essential for ensuring patient safety while maximizing therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to faster development cycles and more effective drug candidates.

The role of computational biology in drug discovery cannot be overstated. Machine learning algorithms have been trained on large datasets containing known bioactive compounds to predict new molecular structures with desired properties. By integrating these predictions with experimental data, researchers can accelerate the identification of promising candidates like Tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate for further validation.

In conclusion,Tert-butyl N-2-amino-3-(1-phenylcyclopentyl)propylcarbamate (CAS No. 2165026-22-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups offers multiple avenues for exploration in medicinal chemistry, while its stability and predicted bioactivity make it a valuable asset in ongoing research efforts. As scientific understanding continues to evolve, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic domains.